2,5-Dimethyl-4-mercaptophenoxy-acetic acid ethyl ester

• Molecular Formula: C12H16O3S
• Molecular Weight: 240.32 g/mol
• IUPAC Name: ethyl 2-(2,5-dimethyl-4-sulfanylphenoxy)acetate
• InChI: InChI=1S/C12H16O3S/c1-4-14-12(13)7-15-10-5-9(3)11(16)6-8(10)2/h5-6,16H,4,7H2,1-3H3
• InChI Key: AMMIAXVHYMKJOG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)COC1=C(C=C(C(=C1)C)S)C

Description

2,5-Dimethyl-4-mercaptophenoxy-acetic acid ethyl ester is a useful research compound. Its molecular formula is C12H16O3S and its molecular weight is 240.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

(4-Mercapto-2,5-dimethyl-phenoxy)-acetic acid ethyl ester was prepared as described for 2,6-difluoro-4-mercapto-phenoxy)acetic acid methyl ester (compound 21) in Eur. J. Med. Chem., 1995, 30, 403 (Kawashima, M. S.) except that (4-chlorosulfonyl-2,5-dimethylphenoxy)-acetic acid ethyl ester was reduced with 4 eq. of zn (dust) in a mixture of konc. sulfuric acid and ethanol at 80° C.

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

The title compound was prepared according to the method described for preparing compound 10.3, using compound 21.2 as the starting material. 1H NMR (300 MHz) (CDCl3) δ 7.11 (1H, s); 6.54 (1H, s); 4.59 (2H, s); 4.26 (2H, q, J=7.2 Hz); 3.10(1H, s); 2.29 (3H, s); 2.21 (3H, s); 1.30 (3H, t, J=7.2 Hz).